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Compound of Interest

Compound Name: 5-Bromo-8-methylquinoline

Cat. No.: B1275203 Get Quote

In-Depth Technical Guide: 5-Bromo-8-
methylquinoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physical properties

and a detailed synthesis protocol for 5-Bromo-8-methylquinoline, a heterocyclic organic

compound with potential applications in medicinal chemistry and materials science.

Core Physical Properties
Despite a thorough review of available scientific literature and chemical databases,

experimentally determined melting and boiling points for 5-Bromo-8-methylquinoline are not

readily available in the public domain. The compound is described as a white solid at room

temperature.[1] The following table summarizes the available computed and general physical

properties for 5-Bromo-8-methylquinoline.
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Property Value Source

Molecular Formula C₁₀H₈BrN PubChem

Molecular Weight 222.08 g/mol PubChem

Appearance White solid ChemicalBook[1]

Melting Point Data not available Chemenu

Boiling Point Data not available N/A

CAS Number 74316-55-5 PubChem

Synthesis of 5-Bromo-8-methylquinoline: An
Experimental Protocol
A common method for the synthesis of 5-Bromo-8-methylquinoline involves the bromination

of 8-methylquinoline. The following protocol is based on established synthetic procedures.[1]

Materials and Reagents:
8-Methylquinoline (0.3 M)

Concentrated Sulfuric Acid (H₂SO₄)

Silver Sulfate (Ag₂SO₄) (1.5 equiv)

Bromine (Br₂) (1.0 equiv)

Ice water

Saturated aqueous Sodium Carbonate (Na₂CO₃) solution

Ethyl Acetate (EtOAc)

Anhydrous Sodium Sulfate (Na₂SO₄)

Experimental Procedure:
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Reaction Setup: Dissolve 8-Methylquinoline (0.3 M) in concentrated sulfuric acid. To this

solution, add silver sulfate (1.5 equiv) and bromine (1.0 equiv).

Reaction: Stir the reaction mixture at room temperature for 5 hours.

Quenching: Pour the reaction mixture into ice water to quench the reaction.

Filtration: Remove the resulting precipitate by filtration.

Neutralization: Alkalize the filtrate with a saturated aqueous solution of sodium carbonate

until the pH is greater than 7.

Extraction: Extract the aqueous phase three times with ethyl acetate.

Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

Isolation: Concentrate the organic phase under reduced pressure to yield the target product,

5-bromo-8-methylquinoline, as a white solid.[1] The reported yield for this procedure is

71%.[1]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-Bromo-8-
methylquinoline.
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Reaction

Work-up

8-Methylquinoline in conc. H₂SO₄

Add Ag₂SO₄ and Br₂

Stir at RT for 5h

Quench with ice water

Filter precipitate

Neutralize with Na₂CO₃ (aq)

Extract with EtOAc (3x)

Dry with Na₂SO₄

Concentrate under reduced pressure

5-Bromo-8-methylquinoline (White Solid)

Yield: 71%

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Bromo-8-methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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